Cas no 2309475-59-8 (2-{[7-(3-Bromopyridin-4-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetic acid)

• Product Name: 2-{[7-(3-Bromopyridin-4-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetic acid
• CAS No: 2309475-59-8
• MF: C₁₅H₁₉BrN₂O₃
• MW: 355.226963281631
• CID: 5914204
• PubChem ID: 165739039
• Update Time: 2025-10-29

2-{[7-(3-Bromopyridin-4-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7429321
• 2-{[7-(3-bromopyridin-4-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetic acid
• 2309475-59-8
• 2-{[7-(3-Bromopyridin-4-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetic acid

• Inchi： 1S/C15H19BrN2O3/c16-12-7-17-6-1-11(12)15(21-8-13(19)20)4-2-14(3-5-15)9-18-10-14/h1,6-7,18H,2-5,8-10H2,(H,19,20)
• InChI Key： BFLGEVAXMBSABO-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C1(CCC2(CNC2)CC1)OCC(=O)O

Computed Properties

• Exact Mass: 354.05791g/mol
• Monoisotopic Mass: 354.05791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 71.4Ų

Additional information on 2-{[7-(3-Bromopyridin-4-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetic acid

Professional Introduction to 2-{[7-(3-Bromopyridin-4-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetic Acid (CAS No: 2309475-59-8)

2-{[7-(3-Bromopyridin-4-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetic acid, with the CAS number 2309475-59-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by their complex spirocyclic and heterocyclic structures, which contribute to their unique chemical and biological properties. The presence of functional groups such as 3-bromopyridine and azaspiro[3.5]nonane underscores its potential utility in the development of novel therapeutic agents.

The structural framework of 2-{[7-(3-Bromopyridin-4-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetic acid incorporates a spirocyclic core, which is a key feature that distinguishes it from other acetic acid derivatives. Spirocyclic compounds are known for their rigid three-dimensional structures, which can enhance binding affinity and selectivity in biological targets. The azaspiro moiety, in particular, has been extensively studied for its role in modulating enzyme activity and interacting with biological receptors. This compound's design reflects a deliberate effort to optimize its pharmacokinetic and pharmacodynamic profiles, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs). 2-{[7-(3-Bromopyridin-4-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetic acid is one such molecule that has shown potential in this area. The 3-bromopyridine substituent is particularly noteworthy, as brominated pyridines are frequently employed in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. Additionally, the spirocyclic structure provides a scaffold that can be easily modified to tailor specific biological activities.

The compound's acetic acid moiety suggests potential applications in the synthesis of protease inhibitors, which are critical in the treatment of various diseases, including cancer and inflammation-related disorders. Acetic acid derivatives have long been recognized for their ability to interact with the active sites of enzymes, thereby inhibiting their function. The unique structural features of 2-{[7-(3-Bromopyridin-4-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetic acid position it as a versatile tool for exploring new therapeutic strategies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging molecular modeling techniques, scientists have been able to identify promising candidates for further experimental validation. 2-{[7-(3-Bromopyridin-4-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetic acid has been subjected to such analyses, revealing potential interactions with various biological targets. These predictions have guided synthetic efforts aimed at optimizing its pharmacological properties.

The synthesis of 2-{[7-(3-Bromopyridin-4-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetic acid presents several challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the spirocyclic core and introducing the desired functional groups. These advancements have not only improved yield but also enhanced the purity of the final product.

The biological evaluation of 2-{[7-(3-Bromopyridin-4-y)]oxy}acetic acid has yielded intriguing results, highlighting its potential as a lead compound for drug discovery. Initial studies have demonstrated its ability to inhibit specific enzymes involved in disease pathways, suggesting therapeutic relevance. Furthermore, its interaction with cellular receptors has been explored using surface plasmon resonance (SPR) and other biophysical techniques. These studies have provided valuable insights into its binding mechanism and affinity.

The future prospects for 2-{[7-(3-Bromopyridin]-4-yloxy}acetic acid are promising, with ongoing research focused on refining its chemical structure and exploring new applications. Collaborative efforts between synthetic chemists and biologists are essential for maximizing its therapeutic potential. By integrating experimental data with computational modeling, researchers can accelerate the discovery process and bring this compound closer to clinical application.

In conclusion, 2-{[7-(3-Bromopyridin]-4-yloxy}acetic acid (CAS No: 2309475-59-8) represents a significant advancement in pharmaceutical chemistry. Its complex structure and functional groups make it a versatile molecule with potential applications in drug development. As research continues to uncover new insights into its biological activity, this compound is poised to play a crucial role in addressing unmet medical needs.